Cas no 56159-42-3 ( )

• Product Name: &nbsp
• CAS No: 56159-42-3
• MF: C₁₈H₂₁N₅O₅
• MW: 387.389843702316
• CID: 944992
• PubChem ID: 330021
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[6-(benzylamino)purin-7-yl]-6-(hydroxymethyl)oxane-3,4,5-triol
• N6-BENZYLADENINE-7-GLUCOSIDE
• AC1L75ZT
• AG-F-96983
• AGN-PC-00CBUA
• CTK1H3535
• MGS-1-A02
• MGS-1-A09
• NSC315504
• NSC315511
• 7-beta-D-Glucopyranosyl-N-benzyladenine
• Benzyladenine-7-glucoside
• N6-Benzyladenine 7-glucoside
• NSC 315504
• NSC-315511
• NSC-315504
• DTXSID80317426
• 56159-42-3
•  

• Inchi： 1S/C18H21N5O5/c24-7-11-13(25)14(26)15(27)18(28-11)23-9-22-17-12(23)16(20-8-21-17)19-6-10-4-2-1-3-5-10/h1-5,8-9,11,13-15,18,24-27H,6-7H2,(H,19,20,21)
• InChI Key： MFMRRPHRZQYKIJ-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(N2C3C(=NC=NC=3NCC3C=CC=CC=3)N=C2)O1

Computed Properties

• Exact Mass: 387.15443
• Monoisotopic Mass: 387.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• PSA: 145.78
• LogP: -0.51620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds